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Compound of Interest

Compound Name: Butyrylthiocholine

Cat. No.: B1199683

Essential Safety and Handling Guide for
Butyrylthiocholine

This guide provides crucial safety, operational, and disposal protocols for handling
Butyrylthiocholine in a laboratory setting. Adherence to these procedures is vital for ensuring
the safety of all researchers, scientists, and drug development professionals.
Butyrylthiocholine and its salts are known to cause skin and serious eye irritation, and may
cause respiratory irritation.[1][2][3][4]

Hazard Identification

Butyrylthiocholine iodide and chloride are classified as hazardous materials. The primary
hazards are:

o Skin Corrosion/Irritation (Category 2)[1][2]
e Serious Eye Damage/Eye Irritation (Category 2)[1][2]
» Specific target organ toxicity — single exposure (Category 3), Respiratory system[1][4]

Always consult the specific Safety Data Sheet (SDS) for the exact formulation you are using.

Personal Protective Equipment (PPE)
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The selection and proper use of Personal Protective Equipment is the primary defense against
exposure to Butyrylthiocholine. The following table summarizes the required PPE.[3][5]

PPE Category Item Specifications

Must comply with OSHA 29
Safety glasses with side CFR 1910.133 or European
shields or goggles Standard EN166. Should be

worn at all times.[3][5]

Eye and Face Protection

Wear appropriate protective
Hand Protection Chemical-resistant gloves gloves (e.g., Nitrile rubber) to

prevent skin exposure.[3][5][6]

Wear a lab coat or other
Body Protection Laboratory coat protective clothing to prevent

skin contact.[5]

Required if exposure limits are
exceeded, irritation is
) ) NIOSH/MSHA approved experienced, or when handling
Respiratory Protection ) )
respirator the powder outside of a fume
hood. A dust mask (type N95)

is a suitable option.[5]

Operational Plan: Handling Butyrylthiocholine

Proper handling procedures are essential to minimize the risk of exposure and accidents. The
following workflow outlines the step-by-step process for safely using Butyrylthiocholine.
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Caption: Workflow for safely handling Butyrylthiocholine.
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Detailed Experimental Protocols

Preparation:

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for the specific Butyrylthiocholine product in use.

o Ensure Proper Ventilation: All handling of solid Butyrylthiocholine should be conducted in a
chemical fume hood or an area with adequate local exhaust ventilation to minimize inhalation
risk.[2][3]

o Don PPE: Put on all required personal protective equipment as detailed in the table above.
Ensure gloves are intact and goggles fit securely.

Handling:

» Avoid Dust Formation: When weighing or transferring the solid powder, handle it carefully to
avoid creating dust.[2][4]

o Spill Management: In case of a spill, prevent further leakage if it is safe to do so. For powder
spills, cover with a plastic sheet to minimize spreading. Take up the material mechanically
and place it in appropriate containers for disposal. Avoid creating dust. Clean the
contaminated surface thoroughly.[4][5]

o First Aid - Eye Contact: In case of eye contact, immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes. Seek medical attention.[4]

o First Aid - Skin Contact: If skin contact occurs, wash off immediately with plenty of water for
at least 15 minutes. If skin irritation develops, get medical advice/attention.[3][4] Take off
contaminated clothing and wash it before reuse.[3]

» First Aid - Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.[4][5]

o First Aid - Ingestion: Clean the mouth with water and drink plenty of water afterwards. Do not
induce vomiting. Seek medical attention if symptoms occur.[4][5]

Storage:

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1199683?utm_src=pdf-body
https://www.benchchem.com/product/b1199683?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-8452-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU4OTd8YXBwbGljYXRpb24vcGRmfGFEWTBMMmcwTWk4NU1qQTJPREF6TlRZeU5USTJMMU5FUWw4NE5EVXlYMFJGWDBWT0xuQmtaZ3w0NjkzMDg0NGRkMTdkOThhNDllZDc5ZDY5NmFlNTM5OGE1ODhjZWUwNjRhM2UyYTMyNjkwNGEyOTRjMWZhNTNh
https://www.tcichemicals.com/BE/en/sds/B0775_EU_6N.pdf
https://www.carlroth.com/medias/SDB-8452-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU4OTd8YXBwbGljYXRpb24vcGRmfGFEWTBMMmcwTWk4NU1qQTJPREF6TlRZeU5USTJMMU5FUWw4NE5EVXlYMFJGWDBWT0xuQmtaZ3w0NjkzMDg0NGRkMTdkOThhNDllZDc5ZDY5NmFlNTM5OGE1ODhjZWUwNjRhM2UyYTMyNjkwNGEyOTRjMWZhNTNh
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://datasheets.scbt.com/sds/aghs/en/sc-258092.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/B0775_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/B0775_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://datasheets.scbt.com/sds/aghs/en/sc-258092.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://datasheets.scbt.com/sds/aghs/en/sc-258092.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Store containers in a cool, dry, and well-ventilated place.[2]
o Keep containers tightly closed.[3]
» Protect the substance from moisture and light, as it is hygroscopic and light-sensitive.[4][5]

Disposal Plan

The disposal of Butyrylthiocholine and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Collection:

¢ Solid Waste: Collect waste Butyrylthiocholine and any contaminated disposables (e.g.,
pipette tips, weigh boats, gloves) in a designated, clearly labeled, and sealed container.

o Liquid Waste: Collect solutions containing Butyrylthiocholine in a separate, labeled, and
sealed waste container.

Disposal Procedure:

» Disposal of all waste must be in accordance with applicable regional, national, and local laws
and regulations.[5]

e Do not dispose of Butyrylthiocholine down the drain or in the general trash.

o Contaminated packaging should also be disposed of as chemical waste and should not be
reused.[5]

» Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on chemical waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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